Cas no 1261729-17-2 (3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone)

3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone is a fluorinated aromatic ketone with significant utility in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. Its structure, featuring chloro, difluoromethyl, and trifluoromethyl substituents, imparts unique reactivity and stability, making it a valuable intermediate for constructing complex molecules. The presence of multiple fluorine atoms enhances lipophilicity and metabolic resistance, which is advantageous in drug design. This compound is particularly suited for nucleophilic substitution and cross-coupling reactions, enabling precise functionalization. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications, supporting advancements in bioactive compound synthesis.
3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone structure
1261729-17-2 structure
Product Name:3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone
CAS No:1261729-17-2
MF:C11H8ClF5O
MW:286.625639915466
CID:4985317
Update Time:2025-06-08

3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone
    • Inchi: 1S/C11H8ClF5O/c12-2-1-9(18)6-3-7(10(13)14)5-8(4-6)11(15,16)17/h3-5,10H,1-2H2
    • InChI Key: OEKBQHLYQSZBAU-UHFFFAOYSA-N
    • SMILES: ClCCC(C1C=C(C(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 292
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1

3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013005862-1g
3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone
1261729-17-2 97%
1g
$1549.60 2023-09-03

Additional information on 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone

Recent Advances in the Study of 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone (CAS: 1261729-17-2)

3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone (CAS: 1261729-17-2) is a fluorinated aromatic ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

The synthesis of 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the reaction process. The compound's structural characterization, including NMR and mass spectrometry data, has been thoroughly documented, providing a solid foundation for further research. Additionally, computational studies have been conducted to predict its reactivity and stability under various conditions.

In terms of biological activity, 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone has shown promising results as a potential inhibitor of key enzymes involved in inflammatory and metabolic pathways. Recent in vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. Furthermore, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life.

The compound's fluorinated structure contributes to its enhanced metabolic stability and membrane permeability, making it an attractive candidate for further drug development. Researchers have also explored its potential as a building block for the synthesis of more complex molecules with improved pharmacological profiles. For instance, derivatives of 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone have been synthesized and evaluated for their anticancer and antimicrobial activities, with some showing significant potency against resistant strains of bacteria and cancer cell lines.

Despite these promising findings, challenges remain in the development of 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone as a therapeutic agent. Issues such as potential toxicity, off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to improve its selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Chloro-3'-(difluoromethyl)-5'-(trifluoromethyl)propiophenone represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. The latest research highlights its role as a versatile intermediate for drug discovery and underscores the importance of fluorinated compounds in modern pharmacology. Continued investigation into its mechanisms of action and therapeutic applications will likely yield significant advancements in the treatment of various diseases.

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